Cas no 2411311-47-0 (2-chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)acetamide)

• Product Name: 2-chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)acetamide
• CAS No: 2411311-47-0
• MF: C₉H₁₄ClF₂NO₃S
• MW: 289.727167606354
• CID: 5889197
• PubChem ID: 146094509
• Update Time: 2025-10-30

2-chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxothian-4-yl)acetamide
• 2411311-47-0
• Z3766264580
• 2-chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)acetamide
• EN300-26576059

• Inchi： 1S/C9H14ClF2NO3S/c10-5-9(14)13(6-8(11)12)7-1-3-17(15,16)4-2-7/h7-8H,1-6H2
• InChI Key： OUSQFKXNSCFCJO-UHFFFAOYSA-N
• SMILES： ClCC(N(CC(F)F)C1CCS(CC1)(=O)=O)=O

Computed Properties

• Exact Mass: 289.0350985g/mol
• Monoisotopic Mass: 289.0350985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 355
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 62.8Ų

Additional information on 2-chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)acetamide

Introduction to Compound with CAS No. 2411311-47-0 and Product Name: 2-chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)acetamide

Compound with the CAS number 2411311-47-0 and the product name 2-chloro-N-(2,2-difluoroethyl)-N-(1,1-dioxo-1lambda6-thian-4-yl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in medicinal chemistry. The presence of multiple functional groups, including a chloro substituent, a difluoroethyl moiety, and a thian-4-yl group, makes it a versatile candidate for further exploration in drug discovery and development.

The chloro group in the molecular structure of this compound plays a crucial role in its reactivity and interaction with biological targets. Chloro-substituted compounds are well-known for their ability to participate in various chemical reactions, such as nucleophilic substitution and electrophilic addition, which can be exploited in the synthesis of more complex molecules. Additionally, the difluoroethyl group introduces fluorine atoms into the molecule, which can enhance metabolic stability and improve pharmacokinetic properties. Fluorinated compounds are increasingly recognized for their therapeutic benefits due to their ability to modulate enzyme activity and binding affinity.

The thian-4-yl moiety is another key feature of this compound, contributing to its potential biological activity. Thiophene derivatives have been extensively studied for their pharmacological properties, including anti-inflammatory, antiviral, and anticancer effects. The presence of the 1,1-dioxo group further enhances the molecular complexity and may influence the compound's interactions with biological targets. This structural motif is often found in bioactive molecules and has been shown to improve binding affinity and selectivity.

Recent research in the field of medicinal chemistry has highlighted the importance of multifunctional compounds that can target multiple pathways or receptors simultaneously. The compound with CAS no. 2411311-47-0 exhibits characteristics that make it a promising candidate for such applications. Its unique combination of functional groups suggests potential activity against various diseases, including cancer and inflammatory disorders. The chloro, difluoroethyl, and thian-4-yl groups may interact with different biological targets, providing a multifaceted approach to therapeutic intervention.

In vitro studies have begun to explore the pharmacological properties of this compound. Initial experiments suggest that it may exhibit inhibitory activity against certain enzymes and receptors involved in disease pathways. For instance, the chloro group could interact with enzymes that are overexpressed in cancer cells, while the difluoroethyl moiety might enhance binding to specific receptors. The thian-4-yl group could contribute to anti-inflammatory effects by modulating immune responses.

The synthesis of this compound involves multiple steps, each requiring careful optimization to ensure high yield and purity. Advanced synthetic techniques, such as cross-coupling reactions and fluorination methods, are employed to introduce the desired functional groups into the molecule. The use of high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy allows for precise characterization of the compound's structure.

One of the most exciting aspects of this compound is its potential for further derivatization. By modifying one or more functional groups, researchers can generate a library of analogs with varying biological activities. This approach is often used in drug discovery to identify lead compounds that can be optimized through structure-activity relationship (SAR) studies.

The development of new pharmaceuticals is a complex process that involves extensive research and testing. However, compounds like this one offer hope for novel therapeutic solutions by leveraging cutting-edge chemical principles. The combination of traditional organic synthesis with modern computational methods allows researchers to predict and design molecules with specific properties.

As our understanding of disease mechanisms continues to evolve, so does our ability to develop targeted therapies. Compounds like those with CAS no. 2411311-47-0 represent a promising step forward in this direction. By exploring their potential applications and optimizing their structures, scientists can contribute to the development of safer and more effective treatments for a wide range of diseases.